Cas no 2092686-40-1 (3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol)

• Product Name: 3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol
• CAS No: 2092686-40-1
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• MDL: MFCD30625904
• CID: 5239286
• Update Time: 2025-07-14

3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol

• MDL： MFCD30625904
• Inchi： 1S/C5H8N4O2S/c1-6-12(2,11)5-8-4(10)3-7-9-5/h3H,1-2H3,(H,8,9,10)
• InChI Key： SUZOMOPXNISHOH-UHFFFAOYSA-N
• SMILES： O=C1NC(S(C)(=NC)=O)=NN=C1

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)

Additional information on 3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol

3-Methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol: A Comprehensive Overview

The compound with CAS No. 2092686-40-1, known as 3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of triazine derivatives, which are widely studied for their applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The triazine ring serves as a versatile scaffold for the attachment of various functional groups, making it a valuable structure in organic synthesis.

The molecular structure of this compound is characterized by a 1,2,4-triazine ring system with substituents at positions 3 and 5. At position 3, there is a methyl group attached to an imino group (C=N), while the position 5 bears a hydroxyl group (-OH). Additionally, the sulfur atom at position lambda6 introduces a sulfanyl (-S-) group into the molecule. This combination of functional groups imparts unique electronic and steric properties to the compound.

Recent studies have highlighted the potential of triazine derivatives in drug discovery. For instance, researchers have explored the ability of these compounds to act as kinase inhibitors, which are crucial in the development of anticancer therapies. The presence of the sulfanyl group in this compound may enhance its ability to interact with biological targets through sulfur-based interactions, a mechanism that has gained significant attention in medicinal chemistry.

In addition to its biological applications, 3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been investigated for potential use in catalysis and sensor technologies. The triazine ring's nitrogen atoms provide multiple sites for coordination, making this compound a potential candidate for metalloorganic frameworks (MOFs) and related materials.

The synthesis of this compound typically involves multi-step organic reactions. One common approach is the condensation of an appropriate amine with a carbonyl compound under specific conditions to form the triazine ring. The introduction of the sulfanyl group often requires sulfurization reactions or thiolation processes. Optimization of these steps is critical to achieve high yields and purity.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its safety and sustainability. Recent research has focused on enzymatic degradation mechanisms and photodegradation processes under UV light. These studies aim to develop eco-friendly methods for waste management and recycling of such compounds.

In conclusion, 3-methyl(methylimino)oxo-lambda6-sulfanyl-1,2,4-triazin-5-ol (CAS No. 2092686-40-1) represents a fascinating example of how structural diversity can lead to versatile applications across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.